Cas no 123843-56-1 (4-Butoxy-2,6-difluorobenzoic acid)
123843-56-1 structure
Product Name:4-Butoxy-2,6-difluorobenzoic acid
CAS No:123843-56-1
MF:C11H12F2O3
MW:230.207990646362
MDL:MFCD22201018
CID:3161319
PubChem ID:19010178
Update Time:2025-04-21
4-Butoxy-2,6-difluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Butoxy-2,6-difluorobenzoic acid
- 4-n-Butoxy-2,6-difluorobenzoic acid
- 4-Butoxy-2,6-difluorobenzoicacid
- Benzoic acid, 4-butoxy-2,6-difluoro-
- CS-0318677
- CSCQGLAJIXARHJ-UHFFFAOYSA-N
- 123843-56-1
- 4-Butoxy-2,6-difluoro-benzoic acid
- YEA84356
- AKOS026670955
- JS-5018
- SCHEMBL5104447
- MFCD22201018
-
- MDL: MFCD22201018
- Inchi: 1S/C11H12F2O3/c1-2-3-4-16-7-5-8(12)10(11(14)15)9(13)6-7/h5-6H,2-4H2,1H3,(H,14,15)
- InChI Key: CSCQGLAJIXARHJ-UHFFFAOYSA-N
- SMILES: FC1C(C(=O)O)=C(C=C(C=1)OCCCC)F
Computed Properties
- Exact Mass: 230.07545056g/mol
- Monoisotopic Mass: 230.07545056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 46.5Ų
4-Butoxy-2,6-difluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC303075-1g |
4-Butoxy-2,6-difluorobenzoic acid |
123843-56-1 | 98% | 1g |
£46.00 | 2024-05-25 | |
| Apollo Scientific | PC303075-5g |
4-Butoxy-2,6-difluorobenzoic acid |
123843-56-1 | 98% | 5g |
£140.00 | 2024-05-25 | |
| Apollo Scientific | PC303075-10g |
4-Butoxy-2,6-difluorobenzoic acid |
123843-56-1 | 98% | 10g |
£225.00 | 2024-05-25 | |
| Matrix Scientific | 117729-5g |
4-Butoxy-2,6-difluorobenzoic acid |
123843-56-1 | 5g |
$332.00 | 2023-09-10 | ||
| Matrix Scientific | 117729-10g |
4-Butoxy-2,6-difluorobenzoic acid |
123843-56-1 | 10g |
$607.00 | 2023-09-10 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H33078-1g |
4-n-Butoxy-2,6-difluorobenzoic acid, 97% |
123843-56-1 | 97% | 1g |
¥3115.00 | 2023-02-14 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H33078-5g |
4-n-Butoxy-2,6-difluorobenzoic acid, 97% |
123843-56-1 | 97% | 5g |
¥12544.00 | 2023-02-14 | |
| 1PlusChem | 1P00HHVM-1g |
4-Butoxy-2,6-difluorobenzoic acid |
123843-56-1 | 1g |
$100.00 | 2023-12-25 | ||
| 1PlusChem | 1P00HHVM-5g |
4-Butoxy-2,6-difluorobenzoic acid |
123843-56-1 | 5g |
$232.00 | 2023-12-25 | ||
| 1PlusChem | 1P00HHVM-10g |
4-Butoxy-2,6-difluorobenzoic acid |
123843-56-1 | 10g |
$351.00 | 2023-12-25 |
4-Butoxy-2,6-difluorobenzoic acid Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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